Cas no 2172156-96-4 (5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane
• CAS No: 2172156-96-4
• MF: C₁₃H₂₀F₃NO
• MW: 263.299214363098
• CID: 6378758
• PubChem ID: 165748801
• Update Time: 2025-11-06

5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane
• 2172156-96-4
• EN300-1641028
• 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane

• Inchi： 1S/C13H20F3NO/c14-13(15,16)10-2-1-5-12(8-10)11(9-3-4-9)17-6-7-18-12/h9-11,17H,1-8H2
• InChI Key： SXLNSIGRZBHNJM-UHFFFAOYSA-N
• SMILES： FC(C1CCCC2(C1)C(C1CC1)NCCO2)(F)F

Computed Properties

• Exact Mass: 263.14969875g/mol
• Monoisotopic Mass: 263.14969875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro5.5undecane

5-Cyclopropyl-8-(Trifluoromethyl)-1-Oxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

The compound 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane, identified by the CAS number 2172156-96-4, is a highly specialized organic molecule with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing structural features and potential applications. The molecule's name itself provides a detailed description of its structure: the "cyclopropyl" group attached at position 5, the "trifluoromethyl" group at position 8, and the spirocyclic framework formed by a fused five-membered ring system with an oxygen atom (oxa) and a nitrogen atom (aza). These structural elements contribute to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of spirocyclic compounds like 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane in drug discovery. The spirocyclic framework is known to enhance molecular rigidity, which can improve bioavailability and binding affinity to target proteins. For instance, researchers have explored the potential of this compound as a lead molecule in the development of novel antibiotics and anticancer agents. The trifluoromethyl group, a common substituent in pharmaceuticals, adds electron-withdrawing effects that can modulate the compound's electronic properties, making it more versatile in interactions with biological systems.

The synthesis of 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane involves a multi-step process that typically begins with the construction of the spirocyclic core. This is often achieved through intramolecular cyclization reactions, where appropriately substituted precursors are used to form the fused ring system. The cyclopropyl group is introduced via alkylation or coupling reactions, while the trifluoromethyl group can be incorporated using electrophilic substitution or nucleophilic aromatic substitution methods. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists seeking to improve yield, selectivity, and scalability.

In terms of physical properties, 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane exhibits a high degree of structural stability due to its rigid spirocyclic framework. Its melting point and boiling point are influenced by the electron-withdrawing trifluoromethyl group, which increases molecular polarity and intermolecular forces. Additionally, the compound's solubility in various solvents has been studied extensively, with findings suggesting that it has moderate solubility in polar solvents such as dichloromethane and ethanol.

The application of spiro[5.5]undecane-based compounds in materials science is another area of active research. The unique topology of these molecules makes them promising candidates for use in advanced materials such as liquid crystals and self-healing polymers. For example, recent experiments have demonstrated that incorporating spirocyclic units into polymer backbones can significantly enhance mechanical strength and thermal stability.

In conclusion, 5-cyclopropyl-8-(trifluoromethyl)-1-oxa-4-azaspiro[5.5]undecane represents a fascinating intersection of organic chemistry and materials science. Its complex structure offers numerous opportunities for innovation across diverse fields, from drug discovery to advanced materials development. As research into this compound continues to evolve, it is likely that new applications will emerge, further solidifying its importance in modern chemical science.